Cas no 2229680-68-4 (4-(4-bromo-2-methoxyphenyl)but-3-en-2-amine)

• Product Name: 4-(4-bromo-2-methoxyphenyl)but-3-en-2-amine
• CAS No: 2229680-68-4
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5835577
• PubChem ID: 165784707
• Update Time: 2025-05-24

4-(4-bromo-2-methoxyphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-methoxyphenyl)but-3-en-2-amine
• EN300-1908374
• 2229680-68-4

• Inchi： 1S/C11H14BrNO/c1-8(13)3-4-9-5-6-10(12)7-11(9)14-2/h3-8H,13H2,1-2H3/b4-3+
• InChI Key： LIRXUWXKYMIMIQ-ONEGZZNKSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)/C=C/C(C)N

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(4-bromo-2-methoxyphenyl)but-3-en-2-amine

Research Brief on 4-(4-bromo-2-methoxyphenyl)but-3-en-2-amine (CAS: 2229680-68-4): Recent Advances and Applications

The compound 4-(4-bromo-2-methoxyphenyl)but-3-en-2-amine (CAS: 2229680-68-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the bromo-methoxyphenyl moiety and the unsaturated amine side chain, make it a promising scaffold for the design of novel bioactive molecules.

Recent studies have highlighted the role of 4-(4-bromo-2-methoxyphenyl)but-3-en-2-amine as a key intermediate in the synthesis of pharmacologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which are critical for targeting cancer pathways. The compound's ability to undergo further functionalization, such as cross-coupling reactions, has been exploited to create libraries of derivatives with enhanced binding affinity and selectivity.

In addition to its synthetic utility, 4-(4-bromo-2-methoxyphenyl)but-3-en-2-amine has shown promising biological activity in preclinical models. A recent investigation reported in Bioorganic & Medicinal Chemistry Letters revealed its potential as an anti-inflammatory agent, with the compound exhibiting significant inhibition of pro-inflammatory cytokines in vitro. Mechanistic studies suggest that this activity may be mediated through modulation of NF-κB signaling, a pathway implicated in various inflammatory diseases.

The pharmacokinetic properties of 4-(4-bromo-2-methoxyphenyl)but-3-en-2-amine and its derivatives have also been a focus of recent research. A 2024 study utilizing advanced computational modeling and in vivo assays demonstrated favorable absorption and metabolic stability profiles for several derivatives, paving the way for their further development as drug candidates. These findings underscore the compound's potential as a lead structure in the design of orally bioavailable therapeutics.

Despite these advances, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is exploring structural modifications to enhance its therapeutic index, with particular emphasis on reducing potential cytotoxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(4-bromo-2-methoxyphenyl)but-3-en-2-amine (CAS: 2229680-68-4) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition, anti-inflammatory therapy, and beyond. Continued exploration of its chemical space and biological activities holds promise for the development of novel therapeutics addressing unmet medical needs.